Cas no 1824268-62-3 (2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride)

• Product Name: 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride
• CAS No: 1824268-62-3
• MF: C₈H₁₅ClN₂S₂
• MW: 238.801098108292
• MDL: MFCD28125887
• CID: 5045960
• PubChem ID: 86262245
• Update Time: 2025-06-15

2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride
• 2-(pyrrolidin-2-ylmethylsulfanyl)-4,5-dihydro-1,3-thiazole;hydrochloride
• 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride

• MDL： MFCD28125887
• Inchi： 1S/C8H14N2S2.ClH/c1-2-7(9-3-1)6-12-8-10-4-5-11-8;/h7,9H,1-6H2;1H
• InChI Key： HEFYAHNRGAHNJR-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NCCS1)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride

Introduction to 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole Hydrochloride (CAS No. 1824268-62-3)

2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride (CAS No. 1824268-62-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a pyrrolidine ring and a thioether linkage, make it an intriguing candidate for further investigation.

The chemical structure of 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride is characterized by a thiazole ring fused with a pyrrolidine moiety through a thioether bond. The thiazole ring is a five-membered heterocycle containing one sulfur and one nitrogen atom, while the pyrrolidine ring is a five-membered saturated heterocycle with one nitrogen atom. The hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective activities. The specific structure of 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride has been shown to exhibit promising biological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute found that this compound effectively inhibited the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The neuroprotective potential of 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride has also been explored. A study published in the Journal of Neurochemistry in 2020 reported that this compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be a valuable lead for developing new therapies for neurological disorders.

The pharmacokinetic properties of 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride have been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and plasma stability, making it a promising candidate for further development as an oral medication.

Safety assessments have also been conducted to ensure the compound's safety profile. Toxicological studies have indicated that 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for use in clinical trials.

In conclusion, 2-((Pyrrolidin-2-ylmethyl)thio)-4,5-dihydrothiazole hydrochloride (CAS No. 1824268-62-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.